Cas no 35359-27-4 (5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol)

5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol structure
35359-27-4 structure
Product Name:5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol
CAS No:35359-27-4
MF:C11H9N3S
MW:215.274260282516
MDL:MFCD01124519
CID:295593
PubChem ID:700904
Update Time:2025-04-19

5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[4,3-a]quinoline-1(2H)-thione,5-methyl-
    • 4-Methyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol
    • 5-METHYL-[1,2,4]TRIAZOLO[4,3-A]QUINOLINE-1-THIOL
    • 5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol
    • 5-methyl-2H-[1,2,4]triazolo[4,3-a]quinoline-1-thione
    • [1,2,4]triazolo[4,3-a]quinoline-1-thiol, 5-methyl-
    • 5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1(2H)-thione
    • AB00714272-01
    • SR-01000019036
    • EN300-02997
    • Z56823197
    • F0239-0782
    • DTXSID80351466
    • SR-01000019036-1
    • 35359-27-4
    • CS-0219071
    • AF-399/36980034
    • SCHEMBL10577616
    • MFCD01124519
    • F1902-0023
    • AKOS002285172
    • Oprea1_461929
    • AKOS000115878
    • CCG-309925
    • G31573
    • STL280121
    • AG-690/12767435
    • STK965915
    • SDCCGSBI-0659568.P001
    • MDL: MFCD01124519
    • Inchi: 1S/C11H9N3S/c1-7-6-10-12-13-11(15)14(10)9-5-3-2-4-8(7)9/h2-6H,1H3,(H,13,15)
    • InChI Key: VSUPYSJUZGXREB-UHFFFAOYSA-N
    • SMILES: S=C1NN=C2C=C(C)C3C=CC=CC=3N21

Computed Properties

  • Exact Mass: 215.05187
  • Monoisotopic Mass: 215.051718
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.7
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.41
  • Melting Point: >250℃
  • Boiling Point: 318.6 °C at 760 mmHg
  • Flash Point: 146.5 °C
  • Refractive Index: 1.762
  • PSA: 27.63

5-Methyl[1,2,4]triazolo[4,3-a]quinoline-1-thiol Pricemore >>

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